Cas no 1251709-27-9 (ethyl 2-(5-{(2-bromo-4-methylphenyl)carbamoylmethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate)

ethyl 2-(5-{(2-bromo-4-methylphenyl)carbamoylmethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate structure

1251709-27-9 structure

Product Name:ethyl 2-(5-{(2-bromo-4-methylphenyl)carbamoylmethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate

CAS No:1251709-27-9

MF:C₂₂H₂₂BrN₃O₄

MW:472.331784725189

CID:6309292

PubChem ID:49668450

Update Time:2024-01-13

ethyl 2-(5-{(2-bromo-4-methylphenyl)carbamoylmethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(5-{(2-bromo-4-methylphenyl)carbamoylmethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate
- 1251709-27-9
- VU0626611-1
- ethyl 2-[1-[2-(2-bromo-4-methylanilino)-2-oxoethyl]-2-oxo-5H-1,5-benzodiazepin-4-yl]acetate
- AKOS021904495
- F3407-2777
- ethyl (5-{2-[(2-bromo-4-methylphenyl)amino]-2-oxoethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate
- ethyl 2-(5-(2-((2-bromo-4-methylphenyl)amino)-2-oxoethyl)-4-oxo-4,5-dihydro-1H-benzo[b][1,4]diazepin-2-yl)acetate
- ethyl 2-(5-{[(2-bromo-4-methylphenyl)carbamoyl]methyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate
- Inchi： 1S/C22H22BrN3O4/c1-3-30-22(29)12-15-11-21(28)26(19-7-5-4-6-18(19)24-15)13-20(27)25-17-9-8-14(2)10-16(17)23/h4-11,24H,3,12-13H2,1-2H3,(H,25,27)
- InChI Key： QFJODYVTRAHSTA-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1NC(CN1C(C=C(CC(=O)OCC)NC2C=CC=CC1=2)=O)=O

Computed Properties

Exact Mass: 471.07937g/mol
Monoisotopic Mass: 471.07937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 683
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 87.7Å²

ethyl 2-(5-{(2-bromo-4-methylphenyl)carbamoylmethyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate Pricemore >>

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Life Chemicals	F3407-2777-2μmol	ethyl 2-(5-{[(2-bromo-4-methylphenyl)carbamoyl]methyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate	1251709-27-9	2μmol	$57.0	2023-09-10
Life Chemicals	F3407-2777-5μmol	ethyl 2-(5-{[(2-bromo-4-methylphenyl)carbamoyl]methyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate	1251709-27-9	5μmol	$63.0	2023-09-10
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Life Chemicals	F3407-2777-1mg	ethyl 2-(5-{[(2-bromo-4-methylphenyl)carbamoyl]methyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate	1251709-27-9	1mg	$54.0	2023-09-10
Life Chemicals	F3407-2777-2mg	ethyl 2-(5-{[(2-bromo-4-methylphenyl)carbamoyl]methyl}-4-oxo-4,5-dihydro-1H-1,5-benzodiazepin-2-yl)acetate	1251709-27-9	2mg	$59.0	2023-09-10
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